Cas no 2228294-05-9 (methyl 1-methyl-5-(2-oxopropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(2-oxopropyl)-1H-pyrazole-3-carboxylate
• CAS No: 2228294-05-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6183232
• PubChem ID: 160466267
• Update Time: 2025-06-14

methyl 1-methyl-5-(2-oxopropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(2-oxopropyl)-1H-pyrazole-3-carboxylate
• 2228294-05-9
• EN300-1777851

• Inchi： 1S/C9H12N2O3/c1-6(12)4-7-5-8(9(13)14-3)10-11(7)2/h5H,4H2,1-3H3
• InChI Key： QNLOMTINBFSHFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CC(C)=O)N(C)N=1)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 1-methyl-5-(2-oxopropyl)-1H-pyrazole-3-carboxylate

Exploring Methyl 1-Methyl-5-(2-Oxopropyl)-1H-Pyrazole-3-Carboxylate (CAS No. 2228294-05-9): Properties, Applications, and Innovations

Methyl 1-methyl-5-(2-oxopropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228294-05-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative of pyrazole exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for novel heterocyclic compounds in drug discovery, this molecule has emerged as a promising candidate due to its pyrazole core and functionalized side chains.

The compound's molecular structure combines a methyl ester group at the 3-position and a 2-oxopropyl substituent at the 5-position of the pyrazole ring, offering multiple sites for chemical modification. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in developing anti-inflammatory agents and kinase inhibitors. Recent studies highlight its role in creating selective enzyme modulators, aligning with the pharmaceutical industry's focus on targeted therapies.

In the context of green chemistry trends, synthetic routes for methyl 1-methyl-5-(2-oxopropyl)-1H-pyrazole-3-carboxylate are being optimized to reduce environmental impact. Microwave-assisted synthesis and catalytic methods have shown improved yields compared to traditional approaches. These advancements address the increasing search queries about eco-friendly chemical synthesis and sustainable intermediates in academic and industrial circles.

The compound's physicochemical properties (e.g., solubility in organic solvents, melting point range) make it suitable for various formulation applications. Analytical techniques like HPLC purity testing and LC-MS characterization are crucial for quality control, reflecting laboratory professionals' frequent searches for compound analysis protocols. Stability studies under different storage conditions are ongoing to establish optimal handling guidelines.

Emerging applications in crop protection chemicals have sparked interest among agrochemical researchers. The pyrazole moiety demonstrates herbicidal activity in preliminary screenings, coinciding with global searches for next-generation pesticides with improved selectivity. Patent analyses reveal growing intellectual property activity around similar structures, suggesting commercial potential for CAS 2228294-05-9 derivatives.

From a regulatory perspective, proper safety assessment data is being compiled to meet international chemical standards. While not classified as hazardous under current systems, researchers consistently search for compound toxicity profiles and handling precautions, emphasizing the need for comprehensive documentation. The scientific community also shows increasing interest in its metabolic pathways and biodegradation characteristics.

Supply chain transparency has become crucial, with purchasers frequently searching for reliable CAS 2228294-05-9 suppliers and batch certification details. The compound's availability in research quantities from specialty chemical providers facilitates early-stage investigations. Market analysts note rising demand for such fine chemicals in Asia-Pacific research hubs, reflecting regional growth in life sciences R&D investment.

Future research directions may explore the compound's utility in material science applications, particularly as a precursor for functional polymers. Its structural features suggest potential in creating photoactive materials, a hot topic in renewable energy research. Computational chemistry studies using molecular docking simulations could further elucidate its interactions with biological targets, addressing frequent queries about computer-aided drug design methodologies.